![molecular formula C20H22N2O2 B2558821 N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-2,5-dimethylfuran-3-carboxamide CAS No. 1351589-44-0](/img/structure/B2558821.png)
N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-2,5-dimethylfuran-3-carboxamide
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Description
N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-2,5-dimethylfuran-3-carboxamide is a useful research compound. Its molecular formula is C20H22N2O2 and its molecular weight is 322.408. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Pharmacokinetics
Research on compounds like "SB-649868," an orexin 1 and 2 receptor antagonist, highlights the importance of studying the disposition, metabolism, and pharmacokinetics of novel therapeutic agents. Studies involving human subjects show the process by which such compounds are metabolized and eliminated, primarily focusing on the routes of excretion and the identification of metabolites through high-performance liquid chromatography-mass spectrometry (HPLC-MS) and NMR spectroscopy. These insights are crucial for understanding the safety and efficacy profiles of new drugs (Renzulli et al., 2011).
Diagnostic and Therapeutic Applications
Compounds with complex structures, including those similar to the queried compound, are often explored for their potential in diagnostic and therapeutic applications. For example, "18F-ISO-1" has been evaluated for its feasibility in imaging tumor proliferation by PET in patients with malignant neoplasms. Such studies assess the safety, dosimetry, and efficacy of novel radiolabeled compounds in diagnosing and potentially treating cancers (Dehdashti et al., 2013).
Chemical Metabolite Identification
Identifying and characterizing the metabolites of chemical compounds used in medical research is another significant area. This involves detailed studies to understand the metabolic pathways, including the formation of specific metabolites and their excretion patterns. Such research is fundamental in drug development, helping to predict drug interactions, side effects, and the overall metabolic profile of therapeutic agents (Qiu et al., 2008).
Neuroinflammation and Psychiatric Disorders
Research into compounds that can bind to specific receptors in the brain is critical for understanding and treating psychiatric disorders. For instance, studies using radioligands to image activated microglia cells in conditions like schizophrenia provide insights into the role of neuroinflammation in such diseases. This can lead to the development of targeted therapies that address the underlying biological mechanisms of psychiatric disorders (Doorduin et al., 2009).
Properties
IUPAC Name |
N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]-2,5-dimethylfuran-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O2/c1-15-13-19(16(2)24-15)20(23)21-10-5-6-11-22-12-9-17-7-3-4-8-18(17)14-22/h3-4,7-8,13H,9-12,14H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTXHPHLTQRVJHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)NCC#CCN2CCC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.